Cas no 19995-15-4 (Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester)
19995-15-4 structure
Product Name:Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester
CAS No:19995-15-4
MF:C13H18O4S
MW:270.344623088837
CID:1389615
PubChem ID:14422935
Update Time:2025-04-20
Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester
- diethyl 2-(2-thiophen-3-ylethyl)propanedioate
- SCHEMBL16880290
- DTXSID80560117
- AKOS018014410
- 19995-15-4
- Diethyl [2-(thiophen-3-yl)ethyl]propanedioate
-
- Inchi: 1S/C13H18O4S/c1-3-16-12(14)11(13(15)17-4-2)6-5-10-7-8-18-9-10/h7-9,11H,3-6H2,1-2H3
- InChI Key: JBEUGMYKUQJWGO-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1)CCC(C(=O)OCC)C(=O)OCC
Computed Properties
- Exact Mass: 270.09264
- Monoisotopic Mass: 270.09258022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 80.8Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid, [2-(3-thienyl)ethyl]-, diethyl ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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